Cas no 53438-93-0 (5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)
53438-93-0 structure
Product Name:5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
CAS No:53438-93-0
MF:C7H10N2O2S
MW:186.231500148773
CID:2952143
Update Time:2025-09-27
5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-二氢-5-(3-羟基丙基)-2-硫代-4(1H)-嘧啶酮
- 5-(3-Hydroxypropyl)-2-thiouracil
- 5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- 2,3-Dihydro-5-(3-hydroxypropyl)-2-thioxo-4(1H)-pyrimidinone
- 5-(3-hydroxypropyl)-2-sulfanylidene-1H-pyrimidin-4-one
- SB56090
- F12778
- A900640
-
- Inchi: 1S/C7H10N2O2S/c10-3-1-2-5-4-8-7(12)9-6(5)11/h4,10H,1-3H2,(H2,8,9,11,12)
- InChI Key: MIENZUZDZIBMEE-UHFFFAOYSA-N
- SMILES: S=C1NC=C(C(N1)=O)CCCO
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 238
- XLogP3: -0.4
- Topological Polar Surface Area: 93.4
Experimental Properties
- Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (5.2 g/l) (25 º C),
5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM167812-1g |
5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one |
53438-93-0 | 97% | 1g |
$526 | 2023-02-02 | |
| Chemenu | CM167812-1g |
5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one |
53438-93-0 | 97% | 1g |
$448 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737594-1g |
5-(3-Hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1h)-one |
53438-93-0 | 98% | 1g |
¥5019.00 | 2024-05-10 | |
| Crysdot LLC | CD11109388-1g |
5-(3-Hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one |
53438-93-0 | 97% | 1g |
$474 | 2024-07-17 |
5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
53438-93-0 (5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one) Related Products
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